N-(4-bromobenzyl)-3-(3-pyrrolidin-1-ylpyrazin-2-yl)benzamide
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Description
N-(4-bromobenzyl)-3-(3-pyrrolidin-1-ylpyrazin-2-yl)benzamide is a useful research compound. Its molecular formula is C21H17FN4O5S and its molecular weight is 456.45. The purity is usually 95%.
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Scientific Research Applications
Histone Deacetylase Inhibition for Cancer Therapy
One study discusses the discovery and biological evaluation of MGCD0103, a benzamide derivative acting as a histone deacetylase (HDAC) inhibitor, showing promise for cancer treatment due to its ability to block cancer cell proliferation and induce apoptosis. This compound, through selective inhibition of HDACs, demonstrates significant antitumor activity in vivo, highlighting the therapeutic potential of benzamide derivatives in oncology (Zhou et al., 2008).
Dopamine D2 Receptor Ligand for Neurological Disorders
Another study focuses on the synthesis and binding properties of a fluorinated substituted benzamide, [3H]NCQ 115, a selective dopamine D2 receptor ligand. This compound is significant for its high affinity and selectivity to dopamine D2 receptors, offering potential for in vivo brain studies and the development of treatments for neurological disorders (Hall et al., 1991).
Antituberculosis Activity
Research into thiazole-aminopiperidine hybrid analogues has identified novel Mycobacterium tuberculosis GyrB inhibitors. Among these compounds, one showed promise against various tests, including inhibiting DNA gyrase and exhibiting antituberculosis activity without cytotoxicity at evaluated concentrations (Jeankumar et al., 2013).
Properties
IUPAC Name |
6-[[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-(2-methoxyethyl)-[1,3]dioxolo[4,5-g]quinazolin-8-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN4O5S/c1-28-6-5-26-20(27)14-8-16-17(30-11-29-16)9-15(14)23-21(26)32-10-18-24-19(25-31-18)12-3-2-4-13(22)7-12/h2-4,7-9H,5-6,10-11H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZCQPDSOUQUZMN-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=O)C2=CC3=C(C=C2N=C1SCC4=NC(=NO4)C5=CC(=CC=C5)F)OCO3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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